2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H19ClN2O3/c1-13(2)24-17-7-3-14(4-8-17)11-20-21-18(22)12-23-16-9-5-15(19)6-10-16/h3-11,13H,12H2,1-2H3,(H,21,22)/b20-11+
• InChI Key: AAFPKZTXCBYOJY-RGVLZGJSSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)COC2=CC=C(C=C2)Cl
• SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a hydrazide derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide is not fully understood. However, it has been suggested that the compound may exert its anti-tumor activity by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models. In addition, the compound has been reported to have low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide in lab experiments is its potential as a therapeutic agent for various diseases. It is also relatively easy to synthesize and has low toxicity. However, the compound's mechanism of action is not fully understood, and further studies are needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide. One direction is to investigate its potential as a therapeutic agent for Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to study its mechanism of action and identify the molecular targets involved. Additionally, further studies are needed to determine the compound's efficacy and safety in humans, including clinical trials.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide has been reported in the literature using different methods. One of the common methods involves the reaction of 4-chlorophenol with 4-isopropoxybenzaldehyde in the presence of sodium hydroxide to form the Schiff base. The Schiff base is then reacted with acetic anhydride and hydrazine hydrate to obtain the final product.

Scientific Research Applications

2-(4-chlorophenoxy)-N'-(4-isopropoxybenzylidene)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.